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Compound of Interest

Compound Name:
1-(2-Chloroethyl)-2-

methoxybenzene

CAS No.: 35144-25-3

Cat. No.: B2444917

Get Quote

Executive Summary
Immediate Action Required: 1-(2-Chloroethyl)-2-methoxybenzene (CAS: 19562-57-5) is a

halogenated alkylating agent.[1][2] It must NEVER be disposed of down the drain or in

municipal trash.[2]

Disposal Classification:Halogenated Organic Waste.[2] All waste streams containing this

compound must be segregated from non-halogenated solvents to prevent the formation of

hazardous byproducts during incineration and to comply with environmental regulations

(RCRA).[2]

Chemical Profile & Hazard Assessment
Before handling waste, verify the chemical identity and understand the specific hazards that

dictate the disposal method.[2]
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Parameter Specification

Chemical Name 1-(2-Chloroethyl)-2-methoxybenzene

Common Synonyms
2-Methoxyphenethyl chloride; o-

Methoxyphenethyl chloride

CAS Number 19562-57-5

Physical State Colorless to pale yellow liquid

Solubility
Soluble in organic solvents; slightly soluble in

water

Primary Hazards
Alkylating Agent (Potential Carcinogen),

Skin/Eye Irritant, Aquatic Toxicity

Waste Code (RCRA)
D001 (Ignitable), potentially D022 (if chloroform

present as impurity), Halogenated Solvent

Critical Safety Note: As an alkylating agent, this compound can transfer alkyl groups to DNA,

posing a mutagenic risk.[2] All disposal procedures must minimize vapor generation and skin

contact.[2]

Disposal Workflow Decision Tree
The following logic flow dictates the operational handling of waste containing 1-(2-
Chloroethyl)-2-methoxybenzene.
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Figure 1: Operational decision tree for segregating and processing halogenated waste streams.
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Detailed Operational Procedures
Protocol A: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Objective: Prevent cross-contamination of non-halogenated waste streams.[2]

Segregation: Ensure you have a designated waste container specifically for Halogenated

Solvents.[2] Do not mix with acetone, ethanol, or other non-halogenated waste unless the

entire container is destined for halogenated treatment.[2]

Container Selection: Use High-Density Polyethylene (HDPE) jerricans or amber glass

bottles. Avoid metal containers if the waste is acidic.[2]

Transfer:

Perform all transfers inside a fume hood.[2]

Use a funnel with a splash guard.[2]

Do not overfill; leave at least 10% headspace for thermal expansion.[2]

Labeling:

Affix a hazardous waste tag immediately upon the first drop of waste entering the

container.[2]

Explicitly write: "Contains Halogenated Organics: 1-(2-Chloroethyl)-2-methoxybenzene".

Check boxes for "Toxic" and "Irritant".[2]

Protocol B: Pure Stock Disposal (Expired or Unused)
Objective: Safe destruction of high-concentration alkylating agents.[2]

Do NOT bulk: Do not pour pure chemical into the general solvent waste carboy.[2] This

increases the hazard level of the entire container.[2]

Original Packaging: If the original bottle is intact and sealed, keep it in that container.
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Overpacking: Place the original bottle inside a clear, sealable plastic bag (secondary

containment).

Submission: Submit for waste pickup as a "Lab Pack." This ensures the chemical is

incinerated directly in its container, minimizing worker exposure at the disposal facility.[2]

Protocol C: Solid Waste (Contaminated Debris)
Objective: Containment of residual chemicals on disposables.

Items: Silica gel, TLC plates, gloves, paper towels, and pipettes.[2]

Collection: Place items in a heavy-duty (minimum 2 mil) polyethylene bag or a dedicated

solid waste bucket.

Sharps: Contaminated needles/syringes must go into a rigid, puncture-resistant sharps

container labeled "Chemical Contaminated Sharps."

Sealing: When full, twist and tape the bag neck (gooseneck seal) to prevent vapor release.

[2]

Emergency Spill Management
Scenario: A 100mL bottle of 1-(2-Chloroethyl)-2-methoxybenzene shatters on the lab floor.

Evacuate & Ventilate: Alert nearby personnel. Clear the area. Ensure fume hoods are

running to exhaust vapors.[2]

PPE Upgrade: Wear Silver Shield/4H gloves (laminate) or double-gloved nitrile (standard

nitrile has poor resistance to some chlorinated aromatics).[2] Wear safety goggles and a lab

coat.[2]

Containment: Surround the spill with an inert absorbent (Vermiculite, dry sand, or

commercial spill pads).[2] Do NOT use paper towels as the primary absorbent for large

flammable/combustible spills.[2]

Cleanup:
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Work from the outside in.[2][3]

Scoop the absorbed material into a wide-mouth jar or heavy-duty waste bag.[2]

Scrub the surface with a detergent solution (soap and water) to remove oily residue.[2]

Disposal: Label the debris as "Hazardous Waste - Debris contaminated with 1-(2-
Chloroethyl)-2-methoxybenzene" and manage via Protocol C.[2]

Regulatory & Compliance Context
RCRA (USA): This material is a halogenated organic.[1][2][4] Mixing it with non-halogenated

waste renders the entire mixture "Halogenated," significantly increasing disposal costs.[2]

Destruction Method: The only acceptable destruction method is High-Temperature

Incineration (typically >1000°C) with specific flue gas scrubbing to capture Hydrogen

Chloride (HCl) and prevent Dioxin formation.[2]

Drain Disposal: Strictly prohibited.[2] Halogenated compounds are toxic to the bacteria in

municipal water treatment plants and can pass through to groundwater.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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